Cas no 949343-38-8 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide)

3-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide is a pyrimidine-based organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a dimethylpyrimidine core linked to a phenylpropanamide moiety via a methylsulfanyl group, offering versatility for further functionalization. The compound's distinct substitution pattern enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating studies in drug discovery and material science. The presence of both hydrophobic and polar functional groups contributes to balanced solubility, aiding in formulation development. This compound is particularly useful for exploring structure-activity relationships in bioactive molecule design.

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide structure

949343-38-8 structure

Product Name:3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide

CAS No:949343-38-8

MF:C₁₆H₁₉N₃OS

MW:301.40656208992

CID:6441929

PubChem ID:7667661

Update Time:2025-06-30

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

- 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide
- AKOS034681623
- Z90706382
- AB00785546-01
- 949343-38-8
- EN300-26583996
- Inchi： 1S/C16H19N3OS/c1-11-14(12(2)18-16(17-11)21-3)9-10-15(20)19-13-7-5-4-6-8-13/h4-8H,9-10H2,1-3H3,(H,19,20)
- InChI Key： JMNXIFWUKIJQOS-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 301.12488341g/mol
Monoisotopic Mass: 301.12488341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 80.2Å²

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26583996-0.05g	3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide	949343-38-8	95.0%	0.05g	$212.0	2025-03-20

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide

Comprehensive Overview of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide (CAS No. 949343-38-8)

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide, with the CAS number 949343-38-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivative family, known for its versatile applications in drug discovery and crop protection. The molecular structure features a 4,6-dimethyl-2-(methylsulfanyl)pyrimidine core linked to a N-phenylpropanamide moiety, which contributes to its unique physicochemical properties and biological activity.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in CAS 949343-38-8 for its potential as a lead compound in treating metabolic disorders and inflammatory diseases. Its methylsulfanyl group enhances lipophilicity, improving membrane permeability—a critical factor in drug bioavailability. This aligns with the growing focus on bioavailability optimization in modern pharmacology.

The agrochemical sector also explores 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide for its herbicidal and fungicidal properties. With increasing global concerns about sustainable agriculture and pesticide resistance, this compound’s mechanism of action—targeting pyrimidine biosynthesis in pathogens—offers an alternative to conventional chemicals. Its structure-activity relationship (SAR) is frequently studied to design eco-friendly crop protection agents.

Synthetic accessibility is another advantage of CAS 949343-38-8. The compound can be synthesized via multistep organic reactions, including condensation and amidation, using commercially available precursors. This scalability makes it attractive for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity, as even minor impurities can affect performance in biological systems.

Environmental and safety profiles of pyrimidine derivatives are under continuous evaluation. While 949343-38-8 shows low acute toxicity in preliminary studies, its degradation pathways and ecotoxicological impact require further investigation—a topic frequently searched in green chemistry forums. Regulatory compliance with REACH and EPA guidelines remains crucial for commercial adoption.

In summary, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-phenylpropanamide exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its dual applicability addresses pressing challenges in human health and food security, making it a compound of enduring scientific and industrial relevance.